N,N,6-Trimethyl-2-oxo-1,3-benzothiazole-3-sulfonamide

• IUPAC Name: N,N,6-trimethyl-2-oxo-1,3-benzothiazole-3-sulfonamide
• InChI: InChI=1S/C10H12N2O3S2/c1-7-4-5-8-9(6-7)16-10(13)12(8)17(14,15)11(2)3/h4-6H,1-3H3
• InChI Key: FLKAUPMNALNEAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)S2)S(=O)(=O)N(C)C
• Molecular Formula: C10H12N2O3S2
• Molecular Weight: 272.3 g/mol
• CAS No.: 2305477-42-1

Description

Synthesis Analysis

TOS can be synthesized by reacting 2-aminobenzothiazole with dimethyl sulfate and then treating the resulting product with sulfuric acid and sodium nitrite. The reaction mechanism involves the formation of a diazonium intermediate, which then undergoes a coupling reaction with N,N-dimethyl-p-toluidine to produce the final product, TOS.

Molecular Structure Analysis

The molecular structure of TOS is represented by the InChI code: 1S/C10H12N2O3S2/c1-7-4-5-8-9(6-7)16-10(13)12(8)17(14,15)11(2)3/h4-6H,1-3H3. The molecular weight of TOS is 272.35.

Physical and Chemical Properties Analysis

TOS is a powder at room temperature. The storage temperature for TOS is room temperature.

Safety and Hazards

TOS is classified under the GHS07 hazard class. The hazard statements associated with TOS are H302, H315, H319, and H335. The precautionary statements associated with TOS are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.